Cas no 98728-60-0 (1-(4-amino-1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(4-amino-1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine
• CAS No: 98728-60-0
• MF: C₇H₁₀N₆
• MW: 178.194499492645
• MDL: MFCD04969771
• CID: 3059294
• PubChem ID: 17024652
• Update Time: 2025-11-07

1-(4-amino-1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1,1'-Methylenebis(1H-pyrazol-4-amine)
• 1-(4-amino-1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine
• STK312518
• 1-[(4-amino-1H-pyrazol-1-yl)methyl]-1H-pyrazol-4-amine
• 1-[(4-AMINOPYRAZOL-1-YL)METHYL]PYRAZOL-4-AMINE
• 98728-60-0
• BBL038764
• 1,1'-methanediylbis(1H-pyrazol-4-amine)
• CS-0271104
• AKOS000310048
• EN300-229516

• MDL： MFCD04969771
• Inchi： 1S/C7H10N6/c8-6-1-10-12(3-6)5-13-4-7(9)2-11-13/h1-4H,5,8-9H2
• InChI Key： ZTVFVPULSVGKDL-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)N)CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 178.09669434Da
• Monoisotopic Mass: 178.09669434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 87.7Ų

Additional information on 1-(4-amino-1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine

1-(4-Amino-1H-Pyrazol-1-Yl)Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound with CAS No. 98728-60-0, commonly referred to as 1-(4-amino-1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The pyrazole ring system is a five-membered aromatic heterocycle containing two nitrogen atoms, making it a versatile scaffold for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of 1-(4-amino-1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine as a candidate for anti-inflammatory and anti-cancer drug development. The compound's unique structure allows for interactions with key biological targets, such as enzymes and receptors, which are crucial in disease pathways. Its ability to modulate these targets makes it a promising lead compound for further optimization and clinical testing.

The synthesis of 1-(4-amino-1H-pyrazol-1-yl)methyl-1H-pyrazol-4-amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. These methods ensure the scalability and reproducibility of the compound, making it accessible for large-scale production if required. The molecule's structure is characterized by two pyrazole rings connected via a methylene group (-CH2-) and an amino group (-NH2), which contributes to its unique electronic properties and reactivity.

One of the most intriguing aspects of this compound is its ability to exhibit polypharmacology, meaning it can interact with multiple biological targets simultaneously. This property is highly desirable in drug design, as it can lead to more effective treatments with fewer side effects. For example, studies have shown that 1-(4-amino-1H-pyrazol-1-Yl)Methyl-1H-Pyrazol can inhibit both cyclooxygenase (COX) enzymes and certain kinases involved in cancer cell proliferation. Such dual targeting capabilities make it a valuable asset in the quest for multi-targeted therapies.

In addition to its pharmacological applications, CAS No. 98728-60 has also been investigated for its potential use in materials science. The compound's aromaticity and nitrogen content make it suitable for applications in coordination chemistry and supramolecular assembly. Researchers have explored its ability to form metal complexes with transition metals, which could find use in catalysis or as sensors for environmental monitoring.

From a structural perspective, the molecule's pyrazole rings are highly conjugated systems that contribute to its stability and reactivity. The presence of amino groups further enhances its hydrogen bonding capacity, which is essential for interactions within biological systems. These structural features not only make the compound chemically versatile but also position it as a key player in various interdisciplinary research areas.

Looking ahead, the continued exploration of 1-(4-amino) derivatives will undoubtedly yield new insights into their therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are expected to drive innovation in this field, paving the way for novel treatments that address unmet medical needs. As research progresses, this compound will likely remain at the forefront of scientific inquiry due to its unique properties and wide-ranging applications.